Cas no 1496966-83-6 (Butane, 1-bromo-2-[(1,1-dimethylethoxy)methyl]-3-methyl-)

• Product Name: Butane, 1-bromo-2-[(1,1-dimethylethoxy)methyl]-3-methyl-
• CAS No: 1496966-83-6
• MF: C₁₀H₂₁BrO
• MW: 237.177142858505
• CID: 5281157
• Update Time: 2025-10-28

Butane, 1-bromo-2-[(1,1-dimethylethoxy)methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-bromo-2-[(1,1-dimethylethoxy)methyl]-3-methyl-

• Inchi： 1S/C10H21BrO/c1-8(2)9(6-11)7-12-10(3,4)5/h8-9H,6-7H2,1-5H3
• InChI Key： WYUHIPLIGAJNFO-UHFFFAOYSA-N
• SMILES： C(Br)C(COC(C)(C)C)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Butane, 1-bromo-2-[(1,1-dimethylethoxy)methyl]-3-methyl-

Butane, 1-bromo-2-[(1,1-dimethylethoxy)methyl]-3-methyl- (CAS No. 1496966-83-6): A Comprehensive Overview

Butane, 1-bromo-2-[(1,1-dimethylethoxy)methyl]-3-methyl- (CAS No. 1496966-83-6) is a specialized organic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural features, plays a pivotal role in the development of novel molecular architectures and functional materials. The brominated and ether-functionalized nature of this molecule makes it a versatile intermediate in synthetic chemistry, particularly in the construction of complex heterocyclic systems.

The structure of Butane, 1-bromo-2-[(1,1-dimethylethoxy)methyl]-3-methyl- is highly intriguing, featuring a branched aliphatic backbone with strategic substitution patterns. The presence of a bromo group at the terminal position and an isopropyl ether moiety at the second carbon introduces unique reactivity that has been exploited in various synthetic transformations. This compound’s ability to undergo selective modifications has made it a valuable building block in the synthesis of pharmacologically relevant molecules.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, many of which rely on small molecule inhibitors that interact with specific biological targets. Butane, 1-bromo-2-[(1,1-dimethylethoxy)methyl]-3-methyl-, due to its structural complexity and functional diversity, has been explored as a precursor in the synthesis of drug candidates. Its incorporation into larger molecular frameworks has enabled the creation of novel scaffolds with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its utility in constructing heterocyclic derivatives. Heterocycles are fundamental motifs in many biologically active compounds, and their synthesis often requires sophisticated methodologies. The brominated and ether-functionalized features of Butane, 1-bromo-2-[(1,1-dimethylethoxy)methyl]-3-methyl- facilitate nucleophilic aromatic substitution reactions and metal-catalyzed cross-coupling processes, which are essential for building complex cyclic structures. These reactions have been leveraged to develop new analogs with potential therapeutic applications.

The synthetic utility of this compound has also been highlighted in recent studies focusing on the development of advanced materials. For instance, its incorporation into polymers and copolymers has led to the creation of materials with tailored properties such as enhanced thermal stability and biodegradability. These advancements are particularly relevant in the context of sustainable chemistry, where there is a growing emphasis on developing eco-friendly materials.

Recent research has also demonstrated the role of Butane, 1-bromo-2-[(1,1-dimethylethoxy)methyl]-3-methyl- in catalytic processes. The compound’s ability to act as a ligand or intermediate in transition metal-catalyzed reactions has opened new avenues for efficient synthetic routes. Such catalytic applications are crucial for reducing waste and improving yields in industrial-scale chemical manufacturing.

The pharmacological potential of derivatives derived from Butane, 1-bromo-2-[(1,1-dimethylethoxy)methyl]-3-methyl-, cannot be overstated. Researchers have utilized this compound as a starting material for synthesizing molecules with antimicrobial, anti-inflammatory, and anticancer properties. The structural motifs present in this compound have been shown to interact with biological targets such as enzymes and receptors, leading to the development of novel therapeutic agents.

In conclusion, Butane, 1-bromo-2-[(1,1-dimethylethoxy)methyl]-3-methyl- (CAS No. 1496966-83-6) is a multifaceted compound with significant implications in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for chemists working on complex molecular architectures. As research continues to evolve, it is likely that this compound will play an even greater role in the development of new drugs and advanced materials.